Cas no 5419-74-9 (1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate)

• Product Name: 1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate
• CAS No: 5419-74-9
• MF: C₉H₁₆O₆
• MW: 220.219743728638
• CID: 379580
• PubChem ID: 222850
• Update Time: 2025-04-19

1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1,3-diacetate
• [2-(acetyloxymethyl)-3-hydroxy-2-(hydroxymethyl)propyl] acetate
• 2,2-bis(hydroxymethyl)propane-1,3-diyl diacetate
• 2,2-Bis-acetoxymethyl-propan-1,3-diol
• 2,2-bis-acetoxymethyl-propane-1,3-diol
• AC1Q631M
• AG-K-94640
• AR-1D1184
• CTK5D6292
• Di-O-acetyl-pentaerythrit
• Ethanone,1-[2-(acetyloxy)phenyl]-
• NSC9828
• pentaerythritol bisacetate
• pentaerythritol diacetate
• Pentaerythritoldiacetat
• Pentaerythrol-diacetat
• SCHEMBL10584206
• NSC-9828
• 2,2-Bis(hydroxymethyl)-1,3-propanediyl diacetate
• 5419-74-9
• DTXSID00278747

• Inchi： 1S/C9H16O6/c1-7(12)14-5-9(3-10,4-11)6-15-8(2)13/h10-11H,3-6H2,1-2H3
• InChI Key： SMWVKLFSRAUNLB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC(CO)(CO)COC(C)=O

Computed Properties

• Exact Mass: 220.09468
• Monoisotopic Mass: 220.094688
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1
• XLogP3: -1.2

Experimental Properties

• PSA: 93.06
• LogP: -0.91640